Cas no 77877-56-6 ((S)-(+)-4-Isopropyl-3-propionyl-2-oxazolidinone)

• Product Name: (S)-(+)-4-Isopropyl-3-propionyl-2-oxazolidinone
• CAS No: 77877-56-6
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 829322
• Update Time: 2023-08-03

(S)-(+)-4-Isopropyl-3-propionyl-2-oxazolidinone Chemical and Physical Properties

Names and Identifiers

• beryllium sulfate tetrahydrate
• 1-(3-furyl)-4,8-dimethyl-7-hydroxy-1,6-nonadione 1-ethylene ketal
• (S)-(+)-4-Isopropyl-3-propionyl-2-oxazolidinone
• (S)-4-isopropyl-3-propionyloxazolidin-2-one
• (S)-4-Isopropyl-3-propionyl-2-oxazolidinone
• (4S)-3-propanoyl-4-propan-2-yl-1,3-oxazolidin-2-one
• 2-Oxazolidinone, 4-(1-methylethyl)-3-(1-oxopropyl)-, (4S)-
• N-propionyl-(4S)-isopropyl- 2-oxazolidinone
• PubChem2451
• TD8073
• 3-Propanoyl-4beta-isopropyloxazolidine-2-one
• I0573
• V0437
• (4S)-4-isopropyl-3-propano

• Inchi： 1S/C9H15NO3/c1-4-8(11)10-7(6(2)3)5-13-9(10)12/h6-7H,4-5H2,1-3H3/t7-/m1/s1
• InChI Key： HOWPHXVPNNPSAZ-SSDOTTSWSA-N
• SMILES： O1C(N(C(CC)=O)[C@H](C1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.5
• Topological Polar Surface Area: 46.6